Cas no 1049764-74-0 (4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride)

4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride is a versatile heterocyclic compound featuring a chloromethyl group and a substituted phenyl ring on a thiazole core. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the reactive chloromethyl group allows for further functionalization, enabling the construction of more complex molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, including potential antimicrobial or antitumor agents. Its well-defined reactivity and purity make it a reliable choice for research and industrial applications.
4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride structure
1049764-74-0 structure
Product Name:4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride
CAS No:1049764-74-0
MF:C11H11Cl2NS
MW:260.182739496231
CID:5186035
PubChem ID:16242608
Update Time:2025-05-28

4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride
    • 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole;hydrochloride
    • Z56942046
    • 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride
    • Inchi: 1S/C11H10ClNS.ClH/c1-8-2-4-9(5-3-8)11-13-10(6-12)7-14-11;/h2-5,7H,6H2,1H3;1H
    • InChI Key: PENNMUVWGKPBMK-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(C2C=CC(C)=CC=2)=N1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Topological Polar Surface Area: 41.1

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Additional information on 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride

Comprehensive Overview of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0)

4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes a chloromethyl group and a 4-methylphenyl substituent. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1049764-74-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for "thiazole derivatives in drug design" or "chloromethyl thiazole applications," reflecting the growing interest in its utility. Its structural features make it a valuable intermediate for synthesizing more complex molecules, particularly in the development of antimicrobial agents and kinase inhibitors.

In recent years, the demand for heterocyclic compounds like 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride has surged due to their role in addressing global health challenges. For instance, its potential as a building block for anticancer drugs aligns with the rising focus on oncology research. Searches for "thiazole-based therapeutics" or "CAS 1049764-74-0 supplier" highlight its commercial and academic relevance.

From a synthetic chemistry perspective, the chloromethyl group in this compound offers versatility for further functionalization. This property is particularly valuable in medicinal chemistry, where modifications can enhance bioactivity or solubility. Queries such as "how to modify thiazole derivatives" or "4-methylphenyl thiazole synthesis" underscore the technical curiosity surrounding this molecule.

Quality control and analytical characterization of CAS No. 1049764-74-0 are also frequently discussed topics. Advanced techniques like HPLC, NMR, and mass spectrometry are essential for verifying its purity and structure. Researchers often seek information on "analytical methods for thiazole compounds" or "spectral data of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride," emphasizing the need for precise documentation.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride to minimize environmental impact. Searches for "sustainable synthesis of thiazole derivatives" or "eco-friendly heterocyclic compound production" reflect this trend. The compound's potential applications in biodegradable materials further align with sustainability goals.

Beyond pharmaceuticals, this thiazole derivative has shown promise in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its conjugated system and aromaticity make it a candidate for optoelectronic devices, a topic gaining traction in searches like "thiazole-based materials for electronics."

In summary, 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole hydrochloride (CAS No. 1049764-74-0) represents a multifaceted compound with broad applicability. Its significance spans drug discovery, material science, and sustainable chemistry, making it a subject of ongoing research and commercial interest. The compound's unique properties and adaptability ensure its continued relevance in addressing contemporary scientific and industrial challenges.

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